Cas no 34601-82-6 (Benzothiazole,5-nitro-2-propyl-)

• Product Name: Benzothiazole,5-nitro-2-propyl-
• CAS No: 34601-82-6
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 294997
• PubChem ID: 45077613
• Update Time: 2025-04-19

Benzothiazole,5-nitro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,5-nitro-2-propyl-
• Benzothiazole, 5-nitro-2-propyl- (9CI)
• 34601-82-6
• 5-nitro-2-propyl-1,3-benzothiazole
• 2-propyl-5-nitrobenzothiazole

• Inchi： 1S/C10H10N2O2S/c1-2-3-10-11-8-6-7(12(13)14)4-5-9(8)15-10/h4-6H,2-3H2,1H3
• InChI Key： JWLOACNUTQEZJQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N=C1CCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.0464
• Monoisotopic Mass: 222.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 56.03